![molecular formula C21H16BrFN2O3 B6137155 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide](/img/structure/B6137155.png)
3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as BFA-1 and belongs to the class of benzamide derivatives.
Mechanism of Action
The mechanism of action of 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide is not fully understood. However, it has been suggested that this compound may act as a potent inhibitor of the protein kinase B-Raf, which is involved in the regulation of cell growth and proliferation. Inhibition of this protein kinase may lead to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide has biochemical and physiological effects on cancer cells. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide in lab experiments is its potent inhibitory effect on B-Raf protein kinase. This makes it a promising candidate for the development of cancer therapeutics. However, one of the limitations of this compound is its low solubility in water, which may affect its effectiveness in in vivo studies.
Future Directions
There are several future directions for the study of 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide. One area of research is the development of more potent and selective inhibitors of B-Raf protein kinase. Another area of research is the investigation of the potential of this compound in combination with other cancer therapeutics. Additionally, the study of the pharmacokinetics and pharmacodynamics of this compound in vivo is an important area of future research.
Synthesis Methods
The synthesis of 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 4-fluoroaniline in the presence of triethylamine to produce 4-fluoro-N-(4-methoxybenzoyl)aniline. This intermediate compound is then reacted with 3-bromoaniline in the presence of N,N-diisopropylethylamine to produce the final product, 3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide.
Scientific Research Applications
3-bromo-N-{3-[(4-fluorobenzoyl)amino]phenyl}-4-methoxybenzamide has been studied for its potential applications in various fields of scientific research. Some of the research areas where this compound has been studied include cancer research, neurology, and medicinal chemistry.
properties
IUPAC Name |
3-bromo-N-[3-[(4-fluorobenzoyl)amino]phenyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16BrFN2O3/c1-28-19-10-7-14(11-18(19)22)21(27)25-17-4-2-3-16(12-17)24-20(26)13-5-8-15(23)9-6-13/h2-12H,1H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWWLASKIRMRUDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16BrFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-[3-[(4-fluorobenzoyl)amino]phenyl]-4-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.